Cas no 2891599-59-8 (Tert-butyl N-(4-bromo-7-fluoro-benzothiophen-2-YL)carbamate)

• Product Name: Tert-butyl N-(4-bromo-7-fluoro-benzothiophen-2-YL)carbamate
• CAS No: 2891599-59-8
• MF: C₁₃H₁₃BrFNO₂S
• MW: 346.215224981308
• CID: 6787476
• PubChem ID: 166638406
• Update Time: 2026-03-12

Tert-butyl N-(4-bromo-7-fluoro-benzothiophen-2-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-7-fluorobenzo[b]thiophen-2-yl)carbamate
• 2-(Boc-amino)-4-bromo-7-fluoro-benzothiophene
• DB-388540
• F86051
• tert-butyl N-(4-bromo-7-fluoro-1-benzothiophen-2-yl)carbamate
• SCHEMBL25049490
• 2891599-59-8
• PS-17612
• TERT-BUTYL N-(4-BROMO-7-FLUORO-BENZOTHIOPHEN-2-YL)CARBAMATE
• Tert-butyl N-(4-bromo-7-fluoro-benzothiophen-2-YL)carbamate

• Inchi： 1S/C13H13BrFNO2S/c1-13(2,3)18-12(17)16-10-6-7-8(14)4-5-9(15)11(7)19-10/h4-6H,1-3H3,(H,16,17)
• InChI Key： PLBVRRYBJNVQHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C=C(NC(=O)OC(C)(C)C)S2)F

Computed Properties

• Exact Mass: 344.98344g/mol
• Monoisotopic Mass: 344.98344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.6Ų